1-tert-Butoxycarbonyl-4-methyl-5-amino-7-fluorobenzimidazole
Cat. No. B8537344
M. Wt: 265.28 g/mol
InChI Key: AXSUUMVSEFZHNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05541210
Procedure details
To a solution of di-2-pyridyl thionocarbonate (0.393 mg) and 4-dimethylaminopyridine (0.01 g) in methylene chloride (100 mL) is added dropwise over 30 minutes a solution of 5-amino-1-tert-butoxycarbonyl-7-fluoro-4-methylbenzimidazole (0.409 g) in methylene chloride (70 mL). The mixture is stirred at room temperature for 3 hours then rotary evaporated. The residue is purified by flash chromatography on silica gel, eluting with 10% ethyl acetate/hexane to afford 1-tert-butoxycarbonyl-7-fluoro-4-methyl-5-benzimidazolylisothiocyanate as a white solid.
Quantity
0.409 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1C=C(O[C:8](OC2N=CC=CC=2)=[S:9])N=CC=1.[NH2:17][C:18]1[CH:33]=[C:32]([F:34])[C:21]2[N:22]([C:25]([O:27][C:28]([CH3:31])([CH3:30])[CH3:29])=[O:26])[CH:23]=[N:24][C:20]=2[C:19]=1[CH3:35]>CN(C)C1C=CN=CC=1.C(Cl)Cl>[C:28]([O:27][C:25]([N:22]1[C:21]2[C:32]([F:34])=[CH:33][C:18]([N:17]=[C:8]=[S:9])=[C:19]([CH3:35])[C:20]=2[N:24]=[CH:23]1)=[O:26])([CH3:30])([CH3:31])[CH3:29]
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Inputs
Step One
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Name
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Quantity
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0.393 mg
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Type
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reactant
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Smiles
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C1=CC=NC(=C1)OC(=S)OC2=CC=CC=N2
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Name
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Quantity
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0.409 g
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Type
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reactant
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Smiles
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NC1=C(C2=C(N(C=N2)C(=O)OC(C)(C)C)C(=C1)F)C
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Name
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Quantity
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0.01 g
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Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by flash chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with 10% ethyl acetate/hexane
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1C=NC2=C1C(=CC(=C2C)N=C=S)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
